Cas no 81840-57-5 ((1E)-1-(4-hydroxy-3-methoxyphenyl)-7-phenylhept-1-en-3-one)

• Product Name: (1E)-1-(4-hydroxy-3-methoxyphenyl)-7-phenylhept-1-en-3-one
• CAS No: 81840-57-5
• MF: C₂₀H₂₂O₃
• MW: 310.386886119843
• CID: 1804712
• PubChem ID: 6440365
• Update Time: 2025-04-21

(1E)-1-(4-hydroxy-3-methoxyphenyl)-7-phenylhept-1-en-3-one Chemical and Physical Properties

Names and Identifiers

• (1E)-1-(4-hydroxy-3-methoxyphenyl)-7-phenylhept-1-en-3-one
• (1E)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenyl-1-hepten-3-one
• 1-Hepten-3-one, 1-(4-hydroxy-3-methoxyphenyl)-7-phenyl-, (1E)-
• (E)-1-(4-hydroxy-3-methoxyphenyl)-7-phenylhept-1-en-3-one
• C20H22O3
• 81840-57-5
• PD129087
• J8L7BX8M7S
• 1-(4-Hydroxy-3-methoxyphenyl)-7-phenyl-1-hepten-3-one
• SCHEMBL9533683
• EX-A6681
• Yakuchinone B
• 1-Hepten-3-one, 1-(4-hydroxy-3-methoxyphenyl)-7-phenyl-
• BDBM50608776
• CHEMBL5274645

• Inchi： 1S/C20H22O3/c1-23-20-15-17(12-14-19(20)22)11-13-18(21)10-6-5-9-16-7-3-2-4-8-16/h2-4,7-8,11-15,22H,5-6,9-10H2,1H3/b13-11+
• InChI Key： OKVCTOBWIAGOMR-ACCUITESSA-N
• SMILES： O=C(/C=C/C1C=CC(=C(C=1)OC)O)CCCCC1C=CC=CC=1

Computed Properties

• Exact Mass: 310.15689456g/mol
• Monoisotopic Mass: 310.15689456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Diarylheptanoids Linear diarylheptanoids